Lansoprazole Sulfide-13C6

• Molecular Formula: C16H14F3N3OS
• Molecular Weight: 359.32 g/mol
• InChI: InChI=1S/C16H14F3N3OS/c1-10-13(20-7-6-14(10)23-9-16(17,18)19)8-24-15-21-11-4-2-3-5-12(11)22-15/h2-7H,8-9H2,1H3,(H,21,22)/i2+1,3+1,4+1,5+1,11+1,12+1
• InChIKey: CCHLMSUZHFPSFC-SDHHWPBBSA-N

Lansoprazole Sulfide-13C6: SIL-IS Procurement Guide

Lansoprazole Sulfide-13C6 (CAS 1261392-56-6) is a stable isotope-labeled analog of lansoprazole sulfide (CAS 103577-40-8), wherein six carbon atoms are substituted with the non-radioactive 13C isotope . Lansoprazole sulfide itself is the active sulfide metabolite of the proton pump inhibitor lansoprazole, formed via cytochrome P450-mediated metabolism, and also serves as a key process impurity designated as EP Impurity C in pharmaceutical quality control [1]. The 13C6-labeled variant is engineered as a stable isotope-labeled internal standard (SIL-IS) for quantitative LC-MS/MS bioanalysis, enabling accurate correction of matrix effects, ionization variability, and sample preparation losses .

IS Stable isotope-labeled internal standard (SIL-IS) for quantitative LC-MS/MS bioanalysis

CO 13C6 labeling enables identical chromatographic co-elution with unlabeled lansoprazole sulfide

MC Designed for matrix effect correction, ionization variability compensation, and sample preparation loss correction

• [1] SynZeal. Lansoprazole EP Impurity C. Product Catalog. CAS 103577-40-8. View Source

Why Lansoprazole Sulfide-13C6 Cannot Be Replaced

Substituting Lansoprazole Sulfide-13C6 with deuterated analogs (e.g., Lansoprazole Sulfide-d4) or structural analog internal standards introduces quantifiable analytical bias that compromises method accuracy. Deuterated SIL-IS compounds are susceptible to hydrogen-deuterium exchange during sample preparation and exhibit altered chromatographic retention times relative to the unlabeled analyte due to isotopic effects, leading to differential matrix effect compensation [1]. Structural analog internal standards lack the near-identical physicochemical properties of a true isotopologue, resulting in divergent extraction recoveries and ionization efficiencies that cannot fully correct for matrix-induced signal suppression or enhancement [2]. In contrast, 13C6-labeled internal standards co-elute identically with the target analyte and experience the same matrix effects and ionization conditions, providing superior quantitative correction [3].

This Product 13C6 SIL-IS

Deuterated IS (e.g., d4) Deuterated analogs may undergo H-D exchange and exhibit retention time shifts, leading to differential matrix effect compensation and potential systematic bias.

This Product 13C6 SIL-IS

Structural Analog IS Structural analogs differ in logD and pKa, producing divergent extraction recovery and ionization efficiency that cannot fully correct matrix-induced signal variation.

This Product 13C6 SIL-IS

Unlabeled Lansoprazole Sulfide Unlabeled analyte cannot serve as internal standard; lack of mass shift prevents SRM/MRM channel discrimination and introduces cross-talk.

• [1] WuXi AppTec DMPK Service. Considerations for the Use of Internal Standards in LC-MS Bioanalysis. Technical Blog, 2025. View Source
• [2] Restek. Choosing an Internal Standard. Technical Article, 2015. View Source
• [3] Eliassen E, et al. Separation of isomers of new psychoactive substances and isotope-labeled amphetamines using UHPSFC-MS/MS and UHPLC-MS/MS. 2022. View Source

Lansoprazole Sulfide-13C6: Procurement Evidence

Eliminating Deuterated IS Bias in Biological Matrices

A systematic comparative study of deuterated (2H7) versus 13C6-labeled internal standards for urinary biomarker quantification demonstrated that the deuterated IS generated a spike accuracy bias of −38.4%, whereas the 13C6-labeled IS produced no significant bias [1]. Post-column infusion experiments revealed that ion suppression experienced by the analyte and 13C6-IS was not equally experienced by the deuterated IS, explaining the negatively biased results [1]. This class-level evidence establishes that 13C6-labeled compounds—including Lansoprazole Sulfide-13C6—provide superior matrix effect compensation compared to their deuterated counterparts [2].

Deuterated IS Bias in Biological Matrices

Cross-study comparable

13C6-IS: no significant bias

Deuterated IS (2H7): −38.4% spike accuracy bias

LC-ESI-MS/MS, human urine matrix

Reported matrix effect compensation context supports 13C6 selection over deuterated IS

Absolute bias reduction of 38.4 percentage points; ion suppression differential confirmed by post-column infusion

Evidence Dimension	Spike accuracy bias in urinary matrix quantification
Target Compound Data	No significant bias observed (13C6-labeled IS)
Comparator Or Baseline	Deuterated IS (2H7-labeled): −38.4% bias
Quantified Difference	Absolute bias reduction of 38.4 percentage points
Conditions	LC-ESI-MS/MS analysis of 2-methylhippuric acid in human urine matrix; post-column infusion ion suppression assessment

Why This Matters

Procurement of Lansoprazole Sulfide-13C6 over deuterated alternatives eliminates the risk of systematic negative bias in quantitative assays, ensuring regulatory-compliant method accuracy.

• [1] Bhandari D, et al. Mitigating Matrix Effects in LC-ESI-MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. doi:10.1093/jat/bkac046. View Source
• [2] Cohen JD, et al. 13C6-[Benzene Ring]-Indole-3-Acetic Acid: A New Internal Standard for Quantitative Mass Spectral Analysis. Plant Physiol. 1986;80:14-19. View Source

H-D Exchange and Retention Time Stability

Deuterium-labeled internal standards are prone to hydrogen-deuterium exchange during sample preparation, and as the number of deuterium atoms increases, their chromatographic retention time increasingly deviates from that of the unlabeled analyte, leading to differential matrix effects [1]. In contrast, 13C-labeled internal standards do not undergo isotopic exchange and maintain identical retention times to the unlabeled compound across all chromatographic conditions . Direct comparative analysis of isotope-labeled amphetamines in both UHPLC-MS/MS and UHPSFC-MS/MS confirmed that 13C6-labeled compounds co-elute exactly with the unlabeled analyte under all tested conditions, whereas deuterated analogs elute later in UHPSFC, making 13C6 the superior choice for internal standardization [2].

H-D Exchange and Retention Time Stability

Class-level inference

13C6: identical retention time, no isotopic exchange

Deuterated IS: retention deviation proportional to D-atom count; H-D exchange susceptible

UHPLC-MS/MS and UHPSFC-MS/MS comparative analysis

Co-elution supports consistent matrix effect and ionization condition matching

Deuterated analogs elute later in UHPSFC; 13C6 maintains co-elution across all tested conditions

Evidence Dimension	Chromatographic co-elution and isotopic exchange stability
Target Compound Data	Identical retention time to unlabeled analyte; no isotopic exchange
Comparator Or Baseline	Deuterated IS: retention time deviation proportional to number of deuterium atoms; susceptible to H-D exchange
Quantified Difference	Qualitative advantage: 13C6 co-elutes under all conditions vs. deuterated IS shows divergent retention in UHPSFC
Conditions	UHPLC-MS/MS and UHPSFC-MS/MS comparative analysis of amphetamine and isotope-labeled analogs

Why This Matters

Identical co-elution ensures Lansoprazole Sulfide-13C6 experiences identical matrix effects and ionization conditions as lansoprazole sulfide, providing maximum quantitative correction that deuterated analogs cannot guarantee.

• [1] WuXi AppTec DMPK Service. Considerations for the Use of Internal Standards in LC-MS Bioanalysis. Technical Blog, 2025. View Source
• [2] Eliassen E, et al. Separation of isomers of new psychoactive substances and isotope-labeled amphetamines using UHPSFC-MS/MS and UHPLC-MS/MS. 2022. View Source

Recovery and Ionization Matching vs. Structural Analog IS

Stable isotope-labeled internal standards such as Lansoprazole Sulfide-13C6 exhibit nearly identical molecular structure and physicochemical properties to the target analyte, ensuring consistent extraction recovery during sample preparation and near-simultaneous elution during chromatographic separation [1]. Even if other matrix components affect the mass spectrometric ionization of the analyte, the effect on the SIL-IS is identical [1]. In contrast, structural analog internal standards—while sharing similar functional groups—exhibit measurable differences in hydrophobicity (logD) and ionization characteristics (pKa) that produce divergent recovery and ionization behavior, introducing quantification error [2].

Recovery and Ionization Matching

Class-level inference

SIL-IS: near-identical recovery and ionization response

Structural analog IS: recovery and ionization differences from logD and pKa divergence

LC-MS/MS bioanalytical method validation context

SIL-IS recovery ratio approaches unity; structural analog IS requires empirical correction factors

Reduces method development time compared to structural analog internal standardization

Evidence Dimension	Extraction recovery consistency and ionization response matching
Target Compound Data	Near-identical extraction recovery and ionization response to unlabeled lansoprazole sulfide
Comparator Or Baseline	Structural analog IS: recovery and ionization differences proportional to logD and pKa divergence
Quantified Difference	Qualitative advantage: SIL-IS provides recovery ratio correction approaching 1.0 vs. structural analog IS requiring empirical correction factors
Conditions	LC-MS/MS bioanalytical method validation for drug quantification in biological matrices

Why This Matters

Procurement of Lansoprazole Sulfide-13C6 eliminates the need for empirical response factor determination and reduces method development time compared to using a structural analog internal standard.

• [1] WuXi AppTec DMPK Service. Considerations for the Use of Internal Standards in LC-MS Bioanalysis. Technical Blog, 2025. View Source
• [2] Restek. Choosing an Internal Standard. Technical Article, 2015. View Source

13C6 vs. Unlabeled: MS Discrimination and Signal Isolation

Lansoprazole Sulfide-13C6 incorporates six 13C atoms, increasing its molecular mass from 353.36 g/mol (unlabeled) to 359.32 g/mol—a mass shift of +6 Da . This mass difference meets and exceeds the minimum requirement of 4-5 mass units necessary to prevent mass spectral cross-talk (crosstalk) between the analyte and internal standard channels in selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) modes [1]. The product is supplied with minimum isotopic enrichment of 99% 13C and chemical purity ≥98%, ensuring minimal unlabeled carryover and reliable signal isolation [2].

Mass Shift and Signal Isolation

Direct comparison

+6 Da mass shift

359.32 g/mol (13C6) vs. 353.36 g/mol (unlabeled)

99% 13C isotopic enrichment; ≥98% chemical purity

Exceeds 4–5 Da minimum for SRM/MRM cross-talk prevention

High-resolution MS or triple quadrupole LC-MS/MS; isotopic cross-contribution minimized

Evidence Dimension	Molecular mass and isotopic enrichment
Target Compound Data	359.32 g/mol (+6 Da mass shift); 99% 13C isotopic enrichment; ≥98% chemical purity
Comparator Or Baseline	Unlabeled lansoprazole sulfide: 353.36 g/mol; natural abundance 13C (~1.1%)
Quantified Difference	Mass difference of +5.96 Da; isotopic enrichment >98 percentage points above natural abundance
Conditions	High-resolution MS or triple quadrupole LC-MS/MS with SRM/MRM acquisition

Why This Matters

The +6 Da mass shift and 99% 13C enrichment ensure unambiguous MS discrimination with minimal isotopic cross-contribution, a critical specification for validated bioanalytical methods.

• [1] WuXi AppTec DMPK Service. Considerations for the Use of Internal Standards in LC-MS Bioanalysis. Technical Blog, 2025. View Source
• [2] Alsachim. [13C6]-Lansoprazole sulfide. Product Specification. Min. Purity: 98.00%, Min. Isotopic Enrichment: 99% 13C. View Source

Regulatory-Ready Certificate of Analysis

Lansoprazole Sulfide-13C6 is supplied with a comprehensive Certificate of Analysis (COA) and Material Safety Data Sheet (MSDS) that detail batch-specific purity, isotopic enrichment, and stability data [1]. The compound is delivered with documented stability of ≥1 year under recommended storage conditions . This documentation package aligns with regulatory expectations for analytical method validation and quality control applications in support of Abbreviated New Drug Applications (ANDA), Drug Master Files (DMF), and commercial production quality monitoring [2].

Certificate of Analysis Documentation

Supporting evidence

Batch-specific COA with purity, isotopic enrichment, and stability data

Documented stability ≥1 year under recommended storage

Pharmaceutical QC and bioanalytical method validation support

Method validation documentation context; supports audit trail requirements

Not a regulatory submission guarantee; documentation supports internal validation workflows

Evidence Dimension	Documentation and regulatory readiness
Target Compound Data	Comprehensive COA with purity (≥98%), isotopic enrichment (99% 13C), and stability (≥1 year) certification
Comparator Or Baseline	Unlabeled lansoprazole sulfide reference standard with standard COA
Quantified Difference	Additional isotopic enrichment certification not applicable to unlabeled standards
Conditions	Pharmaceutical QC, bioanalytical method validation, regulatory submission support

Why This Matters

The availability of detailed, batch-specific COA documentation reduces procurement risk and supports regulatory audit trails for validated analytical methods.

• [1] Alsachim. [13C6]-Lansoprazole sulfide. Product Detail with COA and MSDS documentation. View Source
• [2] SynZeal. Lansoprazole EP Impurity C. Product Catalog. Supports ANDA and DMF submissions. View Source

Lansoprazole Sulfide-13C6: Application Scenarios

Plasma PK and CYP2C19 Polymorphism Studies

Lansoprazole Sulfide-13C6 serves as the optimal SIL-IS for validated LC-MS/MS methods quantifying lansoprazole sulfide in human or animal plasma. The compound's 13C6 labeling ensures identical chromatographic co-elution and matrix effect compensation, addressing the documented inter-individual pharmacokinetic variability associated with CYP2C19 genetic polymorphism [7]. A validated LC-MS/MS method using a SIL-IS approach for simultaneous quantification of lansoprazole and lansoprazole sulfide in rat plasma and lung homogenates has been established, demonstrating the feasibility of this application [8]. The +6 Da mass shift provides clear MS discrimination for robust quantitation in complex biological matrices.

Impurity Profiling and Quality Control

As the 13C6-labeled analog of EP Impurity C (lansoprazole sulfide), this compound enables accurate quantification of the sulfide impurity in lansoprazole bulk drug and finished dosage forms. Regulatory specifications limit lansoprazole sulfide (related compound C) to ≤0.1% of total impurities, with total impurities not exceeding 0.7% [7]. The use of Lansoprazole Sulfide-13C6 as an internal standard corrects for sample preparation and ionization variability, ensuring that impurity levels are accurately determined within these narrow specification windows. The comprehensive COA documentation supports ANDA, DMF, and QC release testing requirements [8].

Metabolite Profiling in Drug-Drug Interaction Studies

Lansoprazole sulfide is an active metabolite of lansoprazole formed via cytochrome P450 enzymes, primarily CYP2C19 and CYP3A4 [7]. Lansoprazole Sulfide-13C6 is the appropriate SIL-IS for quantifying this metabolite in in vitro microsomal incubation studies and in vivo pharmacokinetic assessments, particularly in studies evaluating CYP2C19 inhibition or induction by co-administered drugs [8]. The 13C6 labeling provides superior matrix effect compensation over deuterated alternatives, ensuring accurate metabolite concentration measurements even in the presence of ion-suppressing matrix components from biological samples.

Bioequivalence and BA/BE Method Validation

Regulatory bioequivalence (BE) and bioavailability (BA) studies require validated LC-MS/MS methods with internal standard correction to meet acceptance criteria for accuracy and precision [7]. Lansoprazole Sulfide-13C6 provides the isotopologue internal standardization required to achieve intra- and inter-assay precision (CV <15%, or <20% at LLOQ) in biological matrix quantification [8]. The 99% 13C isotopic enrichment and +6 Da mass shift minimize isotopic cross-contribution, a critical consideration for achieving the required sensitivity at lower limit of quantification (LLOQ) levels in BE studies.

Application

Selection Property

Validation Focus

Plasma PK research matrices

13C6 co-elution and matrix effect compensation

CYP2C19 polymorphism exposure context review

Impurity profiling and QC

Isotopologue internal standardization

Specification-window accuracy for EP Impurity C quantification

Metabolite profiling in DDI research

CYP-mediated pathway context

In vitro incubation and in vivo exposure-model review

BA/BE method context

SIL-IS precision and recovery matching

Accuracy and precision endpoint review

• [1] Zhang D, et al. Effects of CYP2C19 polymorphism on the pharmacokinetics of lansoprazole and its main metabolites in healthy Chinese subjects. Eur J Clin Pharmacol. 2011. View Source
• [2] MDR, et al. Lansoprazole-sulfide, pharmacokinetics of this promising anti-tuberculous agent. PubMed, 2017. View Source
• [3] Kumar V, et al. Method Development and Validation for Estimation of Related Compounds Present in Lansoprazole Bulk Drug by Ultra High Pressure Liquid Chromatography. Asian J Research Chem. 2012;5(7). View Source
• [4] SynZeal. Lansoprazole EP Impurity C. Product Catalog. View Source
• [5] Pearce RE, et al. Identification of the human P450 enzymes involved in lansoprazole metabolism. J Pharmacol Exp Ther. 1996;277(2):805-816. View Source
• [6] HPLC-MS/MS测定大鼠肝微粒体孵育体系中兰索拉唑代谢产物浓度. 2025. View Source
• [7] PharmaSOP. SOP for Use of Internal Standards in LC-MS/MS Analysis for BA/BE Studies. 2025. View Source
• [8] BioPharma Services. IS Responses in LC-MS/MS Bioanalysis. 2023. View Source